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Compound of Interest

2-Methyl-6-methyleneocta-2,7-
Compound Name:
dien-4-ol

Cat. No.: B7814675

An In-depth Technical Guide to the Physical
Properties of Ipsdienol

This guide provides a comprehensive overview of the critical physical properties of Ipsdienol, a
significant terpene alcohol in the field of chemical ecology and pheromone research. Designed
for researchers, scientists, and professionals in drug development, this document delves into
the boiling and melting points of Ipsdienol, the methodologies for their determination, and the
influence of its stereochemistry on these characteristics.

Introduction to Ipsdienol: A Key Semiochemical

Ipsdienol (2-methyl-6-methylene-2,7-octadien-4-ol) is a naturally occurring monoterpene
alcohol that functions as an aggregation pheromone for several species of bark beetles
belonging to the genus Ips.[1][2] Its role in mediating the mass attack of host trees makes it a
molecule of significant interest for pest management strategies and ecological studies. The
precise characterization of its physical properties is paramount for its synthesis, purification,
and formulation in various applications.

Ipsdienol possesses a chiral center at the carbon atom bearing the hydroxyl group, leading to
the existence of two enantiomers: (S)-(+)-Ipsdienol and (R)-(-)-Ipsdienol. The biological activity
of these enantiomers can vary significantly between different bark beetle species, highlighting
the importance of stereochemistry in its function.[3]
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Core Physical Properties of Ipsdienol

Ipsdienol is a colorless to pale yellowish liquid at room temperature.[1][4] Due to its liquid state
under standard conditions, a melting point is not typically reported. The following table
summarizes the key physical properties of Ipsdienol, primarily based on data for the (S)-
enantiomer and racemic mixtures. It is a well-established principle in stereochemistry that
enantiomers exhibit identical physical properties, such as boiling point, melting point, and
density, in a non-chiral environment.[5] Therefore, the values presented can be considered
representative for both the (R)- and (S)-enantiomers.

Property Value Conditions Reference(s)

@ 760.00 mm Hg

Boiling Point 233.00 to 235.00 °C (Atmospheric [4]
Pressure)
@ 0.50 mm Hg
49.00 °C [4]

(Reduced Pressure)

) ) Not Applicable (Liquid
Melting Point
at room temperature)

o Standard Temperature
Appearance Colorless clear liquid [1114]
and Pressure

Specific Gravity 0.89000 to 0.91000 @ 25.00 °C [4]
Refractive Index 1.48000 to 1.50000 @ 20.00 °C [4]
Molecular Formula C10H160 - [1]
Molar Mass 152.237 g-mol—1 - [1]
Flash Point 87.78 °C (190.00 °F) Closed Cup [4]

Experimental Determination of Boiling Point: A
Methodological Overview

The accurate determination of a boiling point is crucial for the characterization and quality
control of Ipsdienol. As a moderately volatile terpene alcohol, several established methods can
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be employed. The choice of method often depends on the sample volume and the required
precision.

The Thiele Tube Method: A Microscale Approach

For small sample quantities, the Thiele tube method offers a reliable and efficient means of
determining the boiling point.[6] This technique relies on the principle that the boiling point of a
liquid is the temperature at which its vapor pressure equals the surrounding atmospheric
pressure.

Small Sample Volume: This method is ideal when dealing with precious synthetic samples or
isolates from natural sources.

Inverted Capillary Tube: This acts as a manometer. The trapped air expands upon heating,
and the point at which the external pressure overcomes the vapor pressure upon cooling is a
precise indicator of the boiling point.

Mineral Oil Bath: The use of a high-boiling, transparent liquid like mineral oil ensures uniform
heat distribution to the sample. The unique design of the Thiele tube further promotes
convection currents for even heating.

Sample Preparation: A small amount of Ipsdienol (a few microliters) is introduced into a small
test tube or a Durham tube.

Capillary Insertion: A sealed-end capillary tube is inverted and placed inside the sample tube.

Apparatus Assembly: The sample tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then secured in a Thiele tube containing
mineral oil.

Heating: The side arm of the Thiele tube is gently heated. This induces convection currents
in the oil, ensuring uniform temperature distribution.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the inverted capillary tube. Heating is continued until a steady stream of bubbles is observed.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7814675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Cooling and Measurement: The heat source is removed, and the apparatus is allowed to
cool slowly. The boiling point is the temperature at which the liquid is drawn back into the
capillary tube.[6] This signifies the point where the vapor pressure of the sample equals the
atmospheric pressure.

Sample Preparation Apparatus Setup Measurement t

Introduce Ipsdienol Invert and insert [ Attach sample tube Secure assembly [ ol Gently heat Observe steady stream
into Durham tube sealed capillary tube to thermometer in Thiele tube Thiele tube of bubbles

Remove heat and Record temperature when
allow to cool liquid enters capillary

Click to download full resolution via product page

Caption: Experimental workflow for boiling point determination using the Thiele tube method.

Distillation Method for Boiling Point Determination

For larger quantities of Ipsdienol, a simple distillation can be employed to determine the boiling
point. This method is particularly useful when purification of the compound is also required.

A properly conducted distillation is a self-validating system for boiling point determination. A
stable temperature plateau during the collection of the main fraction indicates that a pure
substance is distilling at its characteristic boiling point at the given pressure.

o Apparatus Setup: A standard simple distillation apparatus is assembled using a round-
bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask.

o Sample and Boiling Chips: The Ipsdienol sample is placed in the distillation flask along with
boiling chips or a magnetic stir bar to ensure smooth boiling.

o Heating: The flask is heated gently.

o Temperature Reading: The thermometer bulb must be positioned correctly, just below the
side arm leading to the condenser, to accurately measure the temperature of the vapor that
is in equilibrium with the liquid.
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» Data Recording: The temperature is recorded when the first drop of distillate is collected and
monitored throughout the distillation. A constant temperature reading during the collection of
the bulk of the distillate represents the boiling point.

Influence of Stereochemistry on Physical Properties

As previously mentioned, the two enantiomers of Ipsdienol, (S)-(+)- and (R)-(-)-Ipsdienol, are
expected to have identical boiling and melting points.[5] This is because the intermolecular
forces (van der Waals forces and hydrogen bonding) are of the same magnitude for both
enantiomers. Consequently, the energy required to overcome these forces during a phase
transition is the same.

Differences in physical properties between stereoisomers become apparent in the case of
diastereomers, which are stereoisomers that are not mirror images of each other.
Diastereomers have different spatial arrangements of their atoms and thus can exhibit different
physical properties, including boiling points, melting points, and solubilities. However, as
Ipsdienol only possesses one stereocenter, it does not have diastereomers.

The primary way in which the stereochemistry of Ipsdienol is distinguished experimentally is
through its interaction with plane-polarized light, a property known as optical activity. The (S)-
(+)-enantiomer rotates plane-polarized light in a clockwise direction, while the (R)-(-)-
enantiomer rotates it in a counter-clockwise direction to an equal extent.

Conclusion

This technical guide has provided a detailed examination of the key physical properties of
Ipsdienol, with a focus on its boiling point. The established values, along with robust
experimental methodologies for their determination, offer a solid foundation for researchers and
scientists working with this important semiochemical. A clear understanding of these properties,
coupled with an appreciation for the influence of stereochemistry, is essential for the successful
application of Ipsdienol in both research and commercial contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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